Cas no 7496-02-8 (6-Nitrochrysene)

• Product Name: 6-Nitrochrysene
• CAS No: 7496-02-8
• MF: C₁₈H₁₁NO₂
• MW: 273.285444498062
• CID: 572126
• PubChem ID: 24121
• Update Time: 2025-11-06

6-Nitrochrysene Chemical and Physical Properties

Names and Identifiers

• Chrysene, 6-nitro-
• 6-Nitrochrysene
• 6-Nitrochrysene100µg
• BRN 2134652
• 7496-02-8
• NSC-407609
• CHEMBL82858
• AKOS024386611
• Q27155892
• UAWLTQJFZUYROA-UHFFFAOYSA-N
• FT-0778180
• 3-05-00-02383 (Beilstein Handbook Reference)
• NITROCHRYSENE, 6-
• 82ZK83O33Y
• 6-NITROCHRYSENE [IARC]
• CHEBI:82351
• 6-NITROCHRYSENE (purity)
• NSC 407609
• NSC407609
• 6-NITROCHRYSENE [HSDB]
• DTXSID9075454
• NS00075581
• CCRIS 2975
• BDBM50128865
• 4-Nitrochrysene #
• C19271
• UNII-82ZK83O33Y
• 6-Nitrochrysene [Nitroarenes]
• 6-Nitro-chrysene
• 6-Nitrochrysene, BCR(R) certified Reference Material
• HSDB 7770
• SCHEMBL710252

• Inchi： 1S/C18H11NO2/c20-19(21)18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-11H
• InChI Key： UAWLTQJFZUYROA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 273.07900
• Monoisotopic Mass: 273.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Not available
• Density: 1.2123 (rough estimate)
• Melting Point: 220 °C (dec.)(lit.)
• Boiling Point: 416.31°C (rough estimate)
• Flash Point: 252.5°C
• Refractive Index: 1.4800 (estimate)
• PSA: 45.82000
• LogP: 5.57760
• Solubility: Not available

6-Nitrochrysene Security Information

• WGK Germany：3
• Hazard Category Code： 45-46-20/21/22
• Safety Instruction： 53-22-36/37/39-45
• RTECS：GC1930000
• Hazardous Material Identification：
• Risk Phrases：R45; R46; R20/21/22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes